![molecular formula C15H20N2O3 B6630714 1-(4-hydroxy-3-methylbenzoyl)-N-methylpiperidine-3-carboxamide](/img/structure/B6630714.png)
1-(4-hydroxy-3-methylbenzoyl)-N-methylpiperidine-3-carboxamide
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Overview
Description
1-(4-hydroxy-3-methylbenzoyl)-N-methylpiperidine-3-carboxamide, also known as HOCPCA, is a novel compound that has been studied for its potential therapeutic applications.
Scientific Research Applications
1-(4-hydroxy-3-methylbenzoyl)-N-methylpiperidine-3-carboxamide has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. This compound has also been studied for its potential use in treating addiction, as it has been shown to reduce drug-seeking behavior in animal models of addiction. Additionally, this compound has been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
1-(4-hydroxy-3-methylbenzoyl)-N-methylpiperidine-3-carboxamide exerts its effects by binding to and activating the mu-opioid receptor (MOR) in the brain and spinal cord. Activation of MOR leads to the release of endogenous opioids such as endorphins, which produce analgesic and anti-inflammatory effects. This compound has also been shown to modulate the activity of other neurotransmitter systems, including the dopamine and serotonin systems, which may contribute to its effects on addiction and neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to produce analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been shown to reduce drug-seeking behavior in animal models of addiction. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-hydroxy-3-methylbenzoyl)-N-methylpiperidine-3-carboxamide in lab experiments is its specificity for the mu-opioid receptor, which allows for more precise investigation of the role of this receptor in various physiological and pathological processes. However, a limitation of using this compound is its potential for off-target effects on other neurotransmitter systems, which may complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on 1-(4-hydroxy-3-methylbenzoyl)-N-methylpiperidine-3-carboxamide. One area of interest is its potential use in treating chronic pain and inflammation in humans. Another area of interest is its potential use in treating addiction and substance abuse disorders. Additionally, further research is needed to investigate the neuroprotective effects of this compound and its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Finally, more research is needed to fully understand the mechanism of action of this compound and its effects on other neurotransmitter systems.
Synthesis Methods
1-(4-hydroxy-3-methylbenzoyl)-N-methylpiperidine-3-carboxamide can be synthesized using a multistep process involving the reaction of 4-hydroxy-3-methylbenzoic acid with N-methylpiperidine-3-carboxylic acid. The reaction is catalyzed by a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting compound is purified using column chromatography to obtain pure this compound.
Properties
IUPAC Name |
1-(4-hydroxy-3-methylbenzoyl)-N-methylpiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3/c1-10-8-11(5-6-13(10)18)15(20)17-7-3-4-12(9-17)14(19)16-2/h5-6,8,12,18H,3-4,7,9H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYAJEDZLYDHKFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)N2CCCC(C2)C(=O)NC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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